AbstractIn poly-N-epoxypropylcarbazole films containing 10 wt % CHI3 as an additive, diffraction gratings with a period of about 1 μm have been recorded by electron-beam irradiation at various radiation doses. The influence of the duration of storage in the dark of diffraction gratings on their diffraction efficiency has been examined. A postradiation increase in the diffraction efficiency of gratings recorded at relatively low electron radiation doses was observed. The diffraction efficiency values stabilized approximately on the sixth day after recording the diffraction gratings.

AbstractHigh-spin products of photolysis of 1,3,5-triazido-2,4,6-trichlorobenzene in a 2-methyltetrahydrofuran solution frozen at 6 K has been studied using EPR spectroscopy in combination with quantum-chemical calculations. It has been found that the photolysis of this triazide leads to the formation of a mixture of triplet 1,3-diazido-2,4,6-trichlorophenyl-5-nitrene, quintet 1-azido-2,4,6-trichlorophenyl-3,5-dinitrene, and septet 2,4,6-trichlorophenyl-1,3,5-trinitrene. The solvent effect on the EPR spectra and the magnetic characteristics of nitrenes has been studied.

AbstractIn this study, graphene oxide (GO) was reduced to reduced graphene oxide (RGO), then introduced into the casting solution as an additive and finally prepared the PES@RGO membrane. The molecular structure and thermodynamic properties of the modified membranes were tested by Fourier transform infrared spectroscopy (FTIR) and thermal gravimetric analysis (TGA), respectively. The results confirmed the effective load of RGO in the PES@RGO membranes. The micro-section and surface structure of the membrane was analysed by scanning electron microscope (SEM). The addition of RGO made the membrane cross-section show a finger-like pore structure, and led to a certain degree of blockage of the membrane surface. The introduction of RGO reduced the permeability of the membrane to a certain extent, but the rejection rate of emulsified oil aqueous solution increased significantly, and the anti-fouling performance of the membrane was also effectively improved.

AbstractThe surface treatment of ultra-high-molecular-weight polyethylene (UHMWPE) in helium plasma at a pressure of 0.133 mbar has been studied by IR spectroscopy, X-ray photoelectron spectroscopy, and atomic force microscopy. It has been shown that the helium plasma treatment leads to the formation of double bonds in the UHMWPE surface layer and the associated formation of intermolecular crosslinks. The crosslinking of the surface layer is accompanied by a decrease in the nanowear of the UHMWPE surface by more than three orders of magnitude, which is confirmed by measurements using an atomic force microscope in the contact mode.

AbstractNanocomposites based on aqueous polyurethane latex and graphene oxide have been synthesized and characterized. The structure and composition of the nanocomposites were studied using elemental analysis, optical microscopy, IR spectroscopy, DSC, and thermogravimetry. The nanocomposites showed higher thermal stability and increased mechanical strength compared to those of the original polymer. It has been established that the Young’s modulus of latex films after the introduction of 2 wt % graphene oxide increased by a factor of almost 6. In this case, the fracture stress decreased only slightly by 10–15%. The influence of the particle size of graphene oxide on the mechanical properties of the composites was found, namely: composites with larger particles of graphene oxide had a higher Young’s modulus, and their relative elongation at break decreased.

AbstractThe influence of the mixture composition on the electrophysical parameters and emission spectra of trifluoromethane plasma with oxygen and argon under direct-current glow discharge conditions has been analyzed. It has been established that the reduced electric field strength varies nonlinearly with an increase in the proportion of the second gas in the mixture. The reduced emission intensity of atomic fluorine is shown to pass through a maximum at an oxygen volume fraction of 0.5 in the mixture; in the mixture with argon, it increases and remains almost unchanged in the range of 0.2–0.8. In the mixture with oxygen, a sharp decrease in the reduced CF2 emission intensity is observed in the range of 0.2–0.5, whereas it practically does not change in the range of 0.2–0.5 in the mixture with argon.

AbstractThe effect of γ-radiation doses from 100 to 3000 kGy on the toxic properties and germination of oat seeds has been + studied. A tendency has been noted for a 15–25% decrease in the germination of oat seeds under laboratory conditions in the range of presowing irradiation doses of 10–700 Gy. After irradiation with a dose higher than 1 kGy, the seeds lost their ability to germinate. Curves reflecting the dependences of the length of oat stalk on the dose of presowing irradiation of seeds exhibited two areas with a characteristic separation point at doses of 70 Gy, below which the degree of influence of the irradiation dose on the height of seedlings and their growth ability increased noticeably. The toxicity of radiolyzed oat grains depended on the dose of γ-irradiation of grains and the mode of additional feeding of experimental mice. It was established that a γ-radiation dose lower than 100 kGy did not affect the toxicity of fodder oat grain, and radiation doses of 400 kGy or higher made irradiated grains unsuitable for feeding mice without additional feeding with compound feed. The higher the dose of γ-irradiation of oat grain, the earlier experimental mice died en masse: after 14–15, 9, 8, and 6 days of feeding at radiation doses of 580, 1000, 1700, and 3170 kGy, respectively. The reason for the toxic manifestation of irradiated oat grains and the death of mice treated with irradiated grain, apparently, can be the formation of toxic substances in oat grains irradiated with high doses due to the occurrence of physicochemical reactions in the course and after irradiation and a decrease in the nutritional value of products associated with the destruction of vitamins and other food components. Intoxication after consumption of oat grains irradiated with a dose of 400–3170 kGy was clinically manifested by depression, lethargy of animals, and signs of dehydration and diarrhea against the background of a strong decrease in the body weight of experimental animals. It is expedient to use radiolyzed oat grains for technical purposes, especially, if they were treated with high doses of radiation.

AbstractHerein, the electrochemical properties of ternary composite (GO/PPy/ZnO) was investigated and reported as electrode material for supercapacitor. By embedding zinc oxide (ZnO) on graphene oxide (GO)/polypyrrole (PPy) composite the electrochemical performance of binary composite was improved. The elemental, structural and morphological nature of the ternary composite is evaluated by Fourier Transform Infrared spectroscopic (FTIR) analysis, X-ray diffraction (XRD) and scanning electron microscopic (SEM) analysis. Similarly, electrochemical properties are obtained from cyclic voltammetric (CV) analysis, galvanostatic charge and discharge (GCD) method and electrochemical impedance spectroscopic (EIS) analysis. When compared to carbon content of GO alone, rich carbon content is observed in both the binary composite and ternary composite. Higher power density is observed for both the binary composite (9554.1 W kg–1) and ternary composite (5901.4 W kg–1 at the energy density of 16.16 W h kg–1). Extremely lower equivalent series resistance is observed for the ternary composite. Finally, the ternary composite had optimized electrochemical performance than binary composite and GO alone. This material is suited for high power density supercapacitor applications.

AbstractSupercapacitor electrodes synthesized from activated carbon (AC) has high energy and power capabilities as they have larger surface area, greater conductivity and also AC has the ability to optimize the properties of supercapacitors. Supercapacitor has gained its attention due to its fast charging/discharging speed, and long-term stability than the normal batteries. In this work, the GO/PANI/AC was synthesized to increase the specific capacitance and the energy storage capability of supercapacitor through modified hummers’ method, in-situ polymerization method and hydrothermal method. Here, the AC was derived from seeds of Ziziphus jujuba and shells of Prunus dulcis. The performances of GO, GO/PANI, GO/PANI/ACZJ, and GO/PANI/ACPD electrodes were evaluated using 6 M KOH as an electrolyte at different current densities and scan rates. The electrochemical properties and impedance of the electrodes were characterized by CV, GCD and EIS analysis to study the suitability of the electrode material. GCD curves of the GO, GO/PANI, GO/PANI/ACZJ and GO/PANI/ACPD composite were analyzed at different current densities such as 1, 2, 4, and 10 A g–1 and observed the high specific capacitance for GO/PANI composite about 234 F g–1, at 4 A g–1. The incorporation of PANI supports to improve the specific capacitance in GO/PANI composite. At the same time, the ternary composite exhibited an extremely low specific capacitance. From the GCD curves, the specific capacitance for GO/PANI/ACZJ exhibited 106, 104, 109 and 141 F g–1 and GO/PANI/ACPD showed 31, 34, 39 and 54 F g–1 at current densities of 1, 2, 4, and 10 A g–1 respectively. Even the ternary composite possess low specific capacitance, the observed energy and power density for GO/PANI/ACPD are 25.87 Wh g–1 and 9252.75 W g–1, respectively and for GO/PANI/ACZJ are 9.94 Wh g–1 and 3556.80 W g–1. From Nyquist plots, it is observed that Rs and Rct of GO/PANI/ACZJ electrode are 33.4 and 30.31 Ω respectively. The better electrochemical performance is probably due to enhanced surface area and high specific capacitance.

AbstractLong-lived delayed fluorescence of dispersions of microcrystals of naphthalene–β-cyclodextrin–cyclohexane ternary complexes has been studied. It has been established that the delayed fluorescence is due to the T–T annihilation process. The kinetics of delayed fluorescence has a nonexponential character; the average lifetime is 0.68 s. The shape of the decay rate curves of delayed fluorescence does not depend on the intensity of excitation light. The nonexponential nature of the delayed fluorescence is presumably associated with the presence in the crystals of paired naphthalene molecules with different mutual positions and pair formation energies.